1-(4-Chlorobenzyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[[7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C16H13ClF3N5O/c17-12-3-1-10(2-4-12)8-21-15(26)22-9-14-24-23-13-7-11(16(18,19)20)5-6-25(13)14/h1-7H,8-9H2,(H2,21,22,26)
• InChI Key: DLQJHEUUAUYMMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NCC2=NN=C3N2C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C16H13ClF3N5O
• Molecular Weight: 383.75 g/mol

Description

1-(4-Chlorobenzyl)-3-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C16H13ClF3N5O and its molecular weight is 383.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and reactions of [1,2,4]triazolo[1,5-a]pyrimidinium betaines includes the development of novel compounds through the treatment of 2-alkylaminopyrimidines with phosgene, leading to derivatives that further react to yield 3-substituted [1,2,4]triazolo[1,5-a]pyrimidinium-2-olates. These compounds have shown potential for further chemical transformations, contributing to the diversity of heterocyclic compounds available for various applications (Marley, Wright, & Preston, 1989).

Biological Activities

Research on 1,2,4-triazole derivatives explores their antimicrobial activity and potential as surface-active agents. The synthesis of sodium 1-(4-amino-5-mercapto-4 H-[1,2,4] triazol-3-yl) and heptadecane-1-sulfonate as precursors has led to significant biologically active heterocycles, indicating the compound's utility in developing new antimicrobial agents (El-Sayed, 2006).

Anticancer Research

Modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide to include an alkylurea group has demonstrated remarkable anticancer effects with reduced toxicity, indicating its potential as an effective anticancer agent with low toxicity. This research suggests the possibility of this compound serving as a potent PI3K inhibitor, highlighting its significance in cancer therapy (Wang et al., 2015).

Material Science

Incorporation of azo groups at the axial position of silatranes, including urea and aminosuccinimide linkers, has been studied for its antimicrobial properties. This research underlines the compound's utility in material science, particularly in the development of materials with antimicrobial properties, which can be vital for various applications, including medical devices and coatings (Singh et al., 2015).